4-(pyrrolidin-1-yl)-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine

• IUPAC Name: 4-pyrrolidin-1-yl-6-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C17H20F3N7/c18-17(19,20)13-9-14(22-11-21-13)26-5-7-27(8-6-26)16-10-15(23-12-24-16)25-3-1-2-4-25/h9-12H,1-8H2
• InChI Key: CVVAZGXGOMBEEU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC(=NC=N2)N3CCN(CC3)C4=NC=NC(=C4)C(F)(F)F
• Molecular Formula: C17H20F3N7
• Molecular Weight: 379.4 g/mol

Description

The compound “4-(pyrrolidin-1-yl)-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine” is a complex organic molecule that contains a pyrrolidine ring. Pyrrolidine is a five-membered nitrogen heterocycle that is widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The compound also contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms.

Synthesis Analysis

The synthesis of such compounds often involves ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings. For instance, Asano et al. synthesized 4-(pyrrolidin-1-yl)benzonitrile derivatives as selective androgen receptor modulators (SARMs) by optimizing the structure of previously reported 1-(4-cyano-1-naphthyl)-2,3-disubstituted pyrrolidine derivatives.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a pyrrolidine ring and a pyrimidine ring. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization. The pyrimidine ring, on the other hand, can undergo various reactions, including hydroxylation at the 5’ position.

Chemical Reactions Analysis

The major route of metabolism of similar compounds is due to hydroxylation at the 5’ position of the pyrimidine ring. Other metabolic pathways include amide hydrolysis, N-dealkylation at the piperazine nitrogen, and an unusual metabolite resulting from scission of the pyrimidine ring.

Mechanism of Action

Target of Action

Pyrrolidine derivatives have been reported to show nanomolar activity against ck1γ and ck1ε .

Mode of Action

It is known that the pyrrolidine ring and its derivatives play a significant role in the interaction with its targets . The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .

Biochemical Pathways

Compounds containing pyrrolidine as the core are reported to exhibit diverse types of biological and pharmaceutical activities . For example, pyrrolidine derivatives are known as antimicrobial, antiviral, antitumor, and antifibrotic compounds .

Pharmacokinetics

It is known that the structure of pyrrolidine derivatives can be optimized to modify the pharmacokinetic profile .

Result of Action

It is known that pyrrolidine derivatives can show significant biological activity, suggesting that they may have a substantial impact at the molecular and cellular level .

Action Environment

It is known that the biological profile of pyrrolidine derivatives can be influenced by the different stereoisomers and the spatial orientation of substituents .

Future Directions

The pyrrolidine ring is a versatile scaffold for the design of new compounds with different biological profiles. Therefore, future research could focus on exploring different substitutions on the pyrrolidine and pyrimidine rings to develop new compounds with improved pharmacological properties.